Cas no 339022-37-6 ((4-Bromophenyl)2-(2-chloroanilino)-1,3-thiazol-5-ylmethanone)

• Product Name: (4-Bromophenyl)2-(2-chloroanilino)-1,3-thiazol-5-ylmethanone
• CAS No: 339022-37-6
• MF: C₁₆H₁₀BrClN₂OS
• MW: 316.269
• CID: 4648614
• Update Time: 2025-11-01

(4-Bromophenyl)2-(2-chloroanilino)-1,3-thiazol-5-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-BROMOPHENYL)[2-(2-CHLOROANILINO)-1,3-THIAZOL-5-YL]METHANONE
• Methanone, (4-bromophenyl)[2-[(2-chlorophenyl)amino]-5-thiazolyl]-
• (4-Bromophenyl)2-(2-chloroanilino)-1,3-thiazol-5-ylmethanone

• Inchi： InChI=1S/C16H10BrClN2OS/c17-11-7-5-10(6-8-11)15(21)14-9-19-16(22-14)20-13-4-2-1-3-12(13)18/h1-9H,(H,19,20)CopyCopied
• InChI Key： SFRFJCAHNWAMPG-UHFFFAOYSA-NCopyCopied
• SMILES： c1ccc(c(c1)Nc2ncc(s2)C(=O)c3ccc(cc3)Br)ClCopyCopied

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 515.7±58.0 °C at 760 mmHg
• Flash Point: 225.8±28.7 °C

(4-Bromophenyl)2-(2-chloroanilino)-1,3-thiazol-5-ylmethanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-Bromophenyl)2-(2-chloroanilino)-1,3-thiazol-5-ylmethanone

The Comprehensive Overview of (4-Bromophenyl)2-(2-chloroanilino)-1,3-thiazol-5-ylmethanone (CAS No. 339022-37-6)

(4-Bromophenyl)2-(2-chloroanilino)-1,3-thiazol-5-ylmethanone, identified by the CAS registry number 339022-37-6, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of thiazole derivatives, which have garnered attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substitution pattern on the thiazole ring includes a methanone group at position 5 and an anilino group at position 2. Additionally, the anilino group is further substituted with a bromine atom at position 4 and a chlorine atom at position 2 of the aromatic ring.

The synthesis of (4-Bromophenyl)2-(2-chloroanilino)-1,3-thiazol-5-ylmethanone involves a series of well-established organic reactions. The thiazole core can be synthesized through the cyclization of an appropriate aminothioamide or by reacting an aldehyde with an amine in the presence of sulfur or its derivatives. The substitution at position 5 with a methanone group can be achieved through acylation or oxidation reactions. The anilino substituent at position 2 is introduced via nucleophilic aromatic substitution or coupling reactions, depending on the specific precursor used.

Recent studies have highlighted the potential of thiazole derivatives as bioactive agents. For instance, research has demonstrated that certain thiazole-containing compounds exhibit anti-inflammatory, antioxidant, and anticancer activities. In the case of (4-Bromophenyl)2-(2-chloroanilino)-1,3-thiazol-5-ylmethanone, preliminary in vitro assays have suggested potential cytotoxic effects against various cancer cell lines. The presence of halogen substituents (bromine and chlorine) on the aromatic ring may contribute to enhanced bioavailability and selectivity due to their electron-withdrawing properties.

Moreover, computational studies using molecular docking techniques have revealed that this compound may interact with key protein targets involved in cellular signaling pathways. For example, simulations suggest that it could bind to kinases or other enzymes implicated in cancer progression. These findings underscore the importance of further preclinical investigations to evaluate its efficacy and safety profiles.

In terms of applications beyond pharmacology, (4-Bromophenyl)2-(2-chloroanilino)-1,3-thiazol-5-ylmethanone has shown promise in materials science as a precursor for advanced materials such as conductive polymers or metal-organic frameworks (MOFs). Its unique electronic properties and structural versatility make it a valuable building block for constructing functional materials with tailored properties.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance yield and reduce costs. Green chemistry approaches are being explored to minimize environmental impact during its production. Additionally, efforts are underway to investigate its degradation pathways and environmental fate to ensure sustainable use.

In conclusion, (4-Bromophenyl)2-(2-chloroanilino)-1,3-thiazol-5-ylmethanone (CAS No. 339022-37-6) represents a multifaceted compound with potential applications across various scientific domains. Its structural features and bioactivity make it a subject of continued interest for researchers seeking innovative solutions in drug discovery and materials development.